(r)-4-Acetylthio-2-pyrrolidinone

• IUPAC Name: S-[(3R)-5-oxopyrrolidin-3-yl] ethanethioate
• InChI: InChI=1S/C6H9NO2S/c1-4(8)10-5-2-6(9)7-3-5/h5H,2-3H2,1H3,(H,7,9)/t5-/m1/s1
• InChI Key: RCGMCMAJECIOHO-RXMQYKEDSA-N
• Canonical SMILES: CC(=O)SC1CC(=O)NC1
• Isomeric SMILES: CC(=O)S[C@@H]1CC(=O)NC1
• Molecular Formula: C6H9NO2S
• Molecular Weight: 159.21 g/mol
• CAS No.: 142705-97-3

Description

(r)-4-Acetylthio-2-pyrrolidinone is a useful research compound. Its molecular formula is C6H9NO2S and its molecular weight is 159.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20-(1) 15.6 g of triphenylphosphine were added to a suspension of 3 g of 4-hydroxy-2-pyrrolidinone in 200 ml of tetrahydrofuran, and then the mixture was stirred at room temperature for 5 minutes, after which it was cooled to -20° C. A solution of 9.3 ml of diethyl azodicarboxylate in 9 ml of tetrahydrofuran was added dropwise, whilst cooling at -12° C. to -20° C., to the previous solution. The mixture was then stirred at 0°-5° C. for 5 minutes, after which it was again cooled to -20° C. 4.2 ml of thioacetic acid were then added dropwise to the mixture, whilst cooling at -18° C. to -20° C. The mixture was then warmed to 0°-5° C. and stirred at that temperature for 2 hours. At the end of this time, the reaction mixture was concentrated by evaporation under reduced pressure. The residue was purified first by column chromatography through silica gel, eluted with a 10:1 by volume mixture of ethyl acetate and methanol, and then by column chromatography through silica gel, eluted with a 2:1 by volume mixture of acetonitrile and benzene, to give 2.45 g of 4-acetylthio-2-pyrrolidinone as colorless crystals.